Cas no 1379439-37-8 ((2S)-2-Acetamido-3-(methylamino)propanoic acid)

• Product Name: (2S)-2-Acetamido-3-(methylamino)propanoic acid
• CAS No: 1379439-37-8
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• MDL: MFCD18828223
• CID: 5562329
• PubChem ID: 45082375
• Update Time: 2025-07-23

(2S)-2-Acetamido-3-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26276394
• AKOS027395993
• (2S)-2-ACETAMIDO-3-(METHYLAMINO)PROPANOIC ACID
• 1379439-37-8
• (2S)-2-Acetamido-3-(methylamino)propanoic acid

• MDL： MFCD18828223
• Inchi： 1S/C6H12N2O3/c1-4(9)8-5(3-7-2)6(10)11/h5,7H,3H2,1-2H3,(H,8,9)(H,10,11)/t5-/m0/s1
• InChI Key： PAIDTRITGXTLRV-YFKPBYRVSA-N
• SMILES： OC([C@H](CNC)NC(C)=O)=O

Computed Properties

• Exact Mass: 160.08479225g/mol
• Monoisotopic Mass: 160.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 78.4Ų

Additional information on (2S)-2-Acetamido-3-(methylamino)propanoic acid

Introduction to (2S)-2-Acetamido-3-(methylamino)propanoic acid (CAS No. 1379439-37-8)

(2S)-2-Acetamido-3-(methylamino)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1379439-37-8, is a chiral amino acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique stereocenter at the 2-position, exhibits a rich structural framework that makes it a promising candidate for various biochemical applications. The presence of both an acetamide group and a methylamino side chain contributes to its complex reactivity and biological potential, positioning it as a key intermediate in the synthesis of more sophisticated molecules.

The structure of (2S)-2-Acetamido-3-(methylamino)propanoic acid is characterized by a proline-like backbone with modifications that enhance its functional diversity. The stereochemistry at the 2-position is particularly critical, as it influences the compound's interaction with biological targets. This specificity is highly valued in drug design, where enantiopurity is often a determining factor in efficacy and safety. The compound's solubility profile and stability under various conditions further make it an attractive building block for medicinal chemists.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such chiral compounds. Studies utilizing molecular modeling techniques have shown that (2S)-2-Acetamido-3-(methylamino)propanoic acid can interact with enzymes and receptors in a manner that suggests potential therapeutic applications. For instance, its structural motif bears resemblance to known bioactive scaffolds, which has prompted investigations into its role as a precursor for enzyme inhibitors or modulators.

In the realm of drug discovery, the synthesis of (2S)-2-Acetamido-3-(methylamino)propanoic acid has been optimized through asymmetric catalysis, allowing for scalable production of enantiomerically pure material. This approach aligns with the growing emphasis on green chemistry principles, where efficient and sustainable synthetic routes are prioritized. The compound's utility extends beyond mere intermediation; it serves as a scaffold for derivatization, enabling chemists to explore new chemical spaces and identify novel pharmacophores.

Research published in leading journals has highlighted the compound's potential in addressing neurological disorders. Its structural features suggest interactions with neurotransmitter systems, making it a candidate for developing treatments targeting conditions such as Alzheimer's disease or Parkinson's disease. Preclinical studies have begun to explore its effects on key enzymes involved in neurodegeneration, with preliminary results indicating promising activity profiles.

The pharmacokinetic properties of (CAS No. 1379439-37-8) are also under scrutiny, as understanding how this compound behaves within biological systems is crucial for its translation to clinical use. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize its metabolism and excretion pathways. These studies provide valuable insights into how the body processes this molecule, informing dosing strategies and potential side effect profiles.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development pipeline for (2S)-2-Acetamido-3-(methylamino)propanoic acid. By leveraging interdisciplinary approaches that combine synthetic chemistry, biochemistry, and pharmacology, researchers aim to uncover new therapeutic applications. The compound's versatility makes it suitable for multiple drug discovery programs simultaneously, streamlining the process of identifying lead candidates for further development.

The regulatory landscape for such advanced chemical entities is also evolving, with agencies increasingly requiring comprehensive data packages to support their safe use. Manufacturers must adhere to stringent guidelines regarding quality control, impurity profiling, and stability testing. These measures ensure that CAS No. 1379439-37-8 meets the highest standards when used in research or commercial applications.

Future directions in research may include exploring the compound's role in personalized medicine. Its unique structural features could make it suitable for targeted therapies tailored to individual patient profiles. Additionally, investigating its interactions with emerging biotechnologies such as CRISPR-Cas systems could open new avenues for therapeutic intervention.

In summary,(2S)-2-Acetamido-3-(methylamino)propanoic acid represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile reactivity. Ongoing research continues to uncover its potential applications across multiple therapeutic areas, driven by innovative synthetic methodologies and collaborative scientific endeavors.